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Compound of Interest

Compound Name: Hydroxy-PEG14-t-butyl ester

Cat. No.: B8004232 Get Quote

Researchers and laboratory personnel must adhere to strict safety and disposal protocols

when handling chemical compounds. This document outlines the essential procedures for the

proper disposal of Hydroxy-PEG14-t-butyl ester, ensuring the safety of laboratory staff and

compliance with environmental regulations.

Safety and Handling Information
While specific hazard information for Hydroxy-PEG14-t-butyl ester is not extensively

documented, it is prudent to handle it with the care afforded to all laboratory chemicals. The

following table summarizes key safety and disposal considerations based on data for similar

PEGylated compounds.
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Parameter Guideline Source

Personal Protective Equipment

(PPE)

Wear suitable protective

clothing, gloves (e.g., nitrile),

and eye/face protection.

[1]

Handling

Use only with adequate

ventilation. Avoid breathing

vapors, mist, or gas. Avoid

contact with skin, eyes, and

personal clothing. Wash hands

thoroughly after handling.

[1][2]

Storage

Store in a well-ventilated

place. Keep the container

tightly closed.

[1]

Spill Containment

Prevent further leakage or

spillage if safe to do so.

Absorb with inert material (e.g.,

vermiculite, dry sand) and

place into a suitable, labeled

disposal container. Prevent

entry into drains, waterways, or

soil.

[1][2]

Fire Extinguishing Media

Use water spray, dry chemical,

foam, or carbon dioxide fire

extinguishers.

[2][3]

Primary Disposal Method

Dispose of as special waste

through a licensed disposal

company.

[3]

Disposal Protocol for Hydroxy-PEG14-t-butyl ester
Follow this step-by-step protocol for the safe disposal of Hydroxy-PEG14-t-butyl ester and its

associated waste.

1. Waste Segregation and Collection:
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Solid Waste: Collect any unused or expired Hydroxy-PEG14-t-butyl ester, as well as any
contaminated solids (e.g., absorbent materials from a spill), in a dedicated, chemically
resistant, and clearly labeled waste container.
Liquid Waste: If the compound is in a solution, collect it in a separate, sealed, and labeled
container for liquid chemical waste. Do not mix with other waste streams unless compatibility
is confirmed.
Contaminated Labware: Dispose of grossly contaminated disposable labware (e.g., pipette
tips, tubes) as solid chemical waste.

2. Labeling of Waste Containers:

Clearly label all waste containers with "Hazardous Waste" and the full chemical name:
"Hydroxy-PEG14-t-butyl ester".
Include the approximate quantity of the waste.
Note any other chemicals present in the waste mixture.

3. Storage of Chemical Waste:

Store the sealed and labeled waste containers in a designated hazardous waste
accumulation area within the laboratory.
This area should be secure, well-ventilated, and away from general laboratory traffic.

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for pickup and disposal.
Provide the EHS representative or contractor with the full chemical name and any other
relevant information from the Safety Data Sheet (SDS) of similar compounds if a specific one
for Hydroxy-PEG14-t-butyl ester is unavailable.
Disposal must be conducted in accordance with all local, national, and regional regulations.
[3]

5. Documentation:

Maintain a log of all chemical waste generated, including the chemical name, quantity, and
date of disposal.
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The following diagram illustrates the logical steps for the proper disposal of Hydroxy-PEG14-t-
butyl ester.

Start: Hydroxy-PEG14-t-butyl ester Waste Generated

Is it a spill?

Contain spill with inert absorbent material

Yes

Collect waste in a labeled, sealed container

No

Is the original container empty?

Rinse container three times with a suitable solvent

Yes

Store waste in designated hazardous waste area

No

Collect rinsate as liquid hazardous waste Dispose of rinsed container as non-hazardous waste (if permitted)

Contact EHS or licensed disposal company for pickup

End: Waste Disposed Compliantly
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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